Cas no 1000017-93-5 (5-Chloroimidazo1,2-apyridine-2-carboxylic Acid)

• Product Name: 5-Chloroimidazo1,2-apyridine-2-carboxylic Acid
• CAS No: 1000017-93-5
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD09836168
• CID: 1039665
• PubChem ID: 26369183
• Update Time: 2025-10-18

5-Chloroimidazo1,2-apyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid
• 5-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrate
• 5-chloro-imidazo[1,2-a]pyridine-2-carboxylic acid
• AG-A-85109
• AK104501
• ANW-71269
• CTK7J0480
• KB-47942
• SBB053546
• 2-Carboxy-5-chloroimidazo[1,2-a]pyridine
• DTXSID50649963
• SCHEMBL119204
• 5-Chloroimidazo[1,2-a]pyridine-2-carboxylicacid
• 1000017-93-5
• MFCD09836168
• Imidazo[1,?2-?a]?pyridine-?2-?carboxylic acid, 5-?chloro
• AKOS016008131
• TVUHAHMCORHJBN-UHFFFAOYSA-N
• PS-3105
• DB-332949
• C8H5ClN2O2
• Z1255435666
• CS-0033876
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 5-chloro-
• SY039836
• 5-ChloroiMidazo[1,2-a]pyridine-2-carboxylic acid hydrate, 95%
• 5-Chloroimidazo1,2-apyridine-2-carboxylic Acid

• MDL： MFCD09836168
• Inchi： 1S/C8H5ClN2O2/c9-6-2-1-3-7-10-5(8(12)13)4-11(6)7/h1-4H,(H,12,13)
• InChI Key： TVUHAHMCORHJBN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=NC(C(=O)O)=CN21

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Melting Point: 140-142℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 5-Chloroimidazo1,2-apyridine-2-carboxylic Acid

Comprehensive Overview of 5-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid (CAS No. 1000017-93-5)

5-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid (CAS No. 1000017-93-5) is a heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the imidazopyridine family, a class of molecules known for their diverse biological activities. The presence of both a chloro substituent and a carboxylic acid functional group in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for imidazopyridine derivatives has surged, driven by their relevance in treating various diseases. 5-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid is often searched alongside terms like "imidazopyridine synthesis", "heterocyclic building blocks", and "pharmaceutical intermediates". These keywords reflect the growing interest in scalable and efficient synthetic routes for such compounds. The compound's unique structure also aligns with current trends in fragment-based drug design (FBDD), where small molecular fragments are used to construct larger, more potent drugs.

The synthesis of 5-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid typically involves multi-step reactions, starting from readily available pyridine derivatives. One common method includes the cyclization of 2-aminopyridine with chloroacetic acid derivatives, followed by functional group transformations. Researchers are exploring greener alternatives, such as catalytic methods and microwave-assisted synthesis, to improve yield and reduce environmental impact. These approaches are particularly relevant given the increasing focus on green chemistry and process optimization in the pharmaceutical industry.

From a pharmacological perspective, 5-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid has shown promise in preliminary studies. Its scaffold is structurally similar to several FDA-approved drugs, including the anxiolytic agent zolpidem. This similarity has sparked interest in its potential as a bioisostere for designing new therapeutics. Additionally, the compound's ability to chelate metal ions makes it a candidate for developing metal-based drugs, a hot topic in medicinal chemistry.

In the agrochemical sector, imidazopyridine derivatives are being investigated for their herbicidal and fungicidal properties. The chloro and carboxylic acid moieties in 5-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid may enhance its binding affinity to target enzymes in pests. This aligns with the industry's shift toward target-specific pesticides that minimize environmental harm. Researchers are also studying its potential as a plant growth regulator, addressing the global need for sustainable agriculture solutions.

Analytical characterization of 5-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Recent advancements in AI-assisted molecular property prediction have further streamlined the characterization process, reducing time and costs. This intersection of computational chemistry and experimental validation is a key trend in modern drug development.

Market-wise, the compound is primarily supplied by specialty chemical manufacturers catering to contract research organizations (CROs) and academic institutions. Its pricing and availability are influenced by factors like raw material costs and regulatory requirements. As patent expirations drive generic drug development, intermediates like 5-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid are gaining traction. Suppliers often highlight its high purity grade and custom synthesis options to attract buyers.

Future research directions for 5-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid include exploring its structure-activity relationships (SAR) and derivatization possibilities. Combinatorial chemistry approaches could yield novel analogs with enhanced properties. Additionally, its potential in bioconjugation and prodrug design warrants further investigation. These areas align with broader industry goals of personalized medicine and targeted drug delivery.

In conclusion, 5-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid (CAS No. 1000017-93-5) represents a valuable building block in medicinal and agrochemical research. Its multifaceted applications, combined with ongoing methodological advancements, position it as a compound of enduring interest. As scientific inquiries continue to evolve, this imidazopyridine derivative will likely remain at the forefront of small molecule drug discovery and green chemistry initiatives.